Cas no 127856-68-2 (1,3-Diethyl 2-(pyren-1-ylmethylidene)propanedioate)

• Product Name: 1,3-Diethyl 2-(pyren-1-ylmethylidene)propanedioate
• CAS No: 127856-68-2
• MF: C₂₄H₂₀O₄
• MW: 372.413207054138
• CID: 2899240
• PubChem ID: 3625280
• Update Time: 2025-07-18

1,3-Diethyl 2-(pyren-1-ylmethylidene)propanedioate Chemical and Physical Properties

Names and Identifiers

• 127856-68-2
• 1,3-Diethyl 2-(pyren-1-ylmethylidene)propanedioate
• Diethyl 2-(pyren-1-ylmethylene)malonate
• Diethyl 2-(pyren-1-ylmethylidene)propanedioate

• Inchi： 1S/C24H20O4/c1-3-27-23(25)20(24(26)28-4-2)14-18-11-10-17-9-8-15-6-5-7-16-12-13-19(18)22(17)21(15)16/h5-14H,3-4H2,1-2H3
• InChI Key： CLXKPQCVESDHLX-UHFFFAOYSA-N
• SMILES： O(CC)C(/C(/C(=O)OCC)=C/C1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)=O

Computed Properties

• Exact Mass: 372.13615911Da
• Monoisotopic Mass: 372.13615911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 52.6Ų

Additional information on 1,3-Diethyl 2-(pyren-1-ylmethylidene)propanedioate

Recent Advances in the Study of 1,3-Diethyl 2-(pyren-1-ylmethylidene)propanedioate (CAS: 127856-68-2)

The compound 1,3-Diethyl 2-(pyren-1-ylmethylidene)propanedioate (CAS: 127856-68-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrene-based derivative is known for its unique photophysical properties and potential applications in materials science and medicinal chemistry. Recent studies have explored its role as a fluorescent probe, its interactions with biological macromolecules, and its potential as a scaffold for drug development.

A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's ability to bind to amyloid fibrils, which are implicated in neurodegenerative diseases such as Alzheimer's. The researchers utilized fluorescence spectroscopy and molecular docking simulations to demonstrate that 1,3-Diethyl 2-(pyren-1-ylmethylidene)propanedioate exhibits high affinity for amyloid-beta aggregates, suggesting its utility as a diagnostic tool for early disease detection.

In another groundbreaking study, researchers from the University of Cambridge explored the compound's potential in photodynamic therapy (PDT). The study, published in Chemical Communications (2024), highlighted the compound's ability to generate reactive oxygen species (ROS) upon light irradiation, making it a promising candidate for targeted cancer therapy. The team also reported improved solubility and stability of the compound when encapsulated in polymeric nanoparticles, addressing previous challenges related to its delivery in biological systems.

Further advancements in the synthesis and modification of 1,3-Diethyl 2-(pyren-1-ylmethylidene)propanedioate have been reported in Organic Letters (2023). A team from MIT developed a novel catalytic method to introduce functional groups at the pyrene core, enabling the creation of derivatives with enhanced biological activity. This methodological breakthrough opens new avenues for the design of pyrene-based therapeutics with tailored properties.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as potential toxicity at higher concentrations and the need for improved tissue specificity are currently being addressed in ongoing research. A recent preprint on bioRxiv (2024) presents a comprehensive toxicity profile of the compound in various cell lines, providing valuable data for future preclinical studies.

In conclusion, 1,3-Diethyl 2-(pyren-1-ylmethylidene)propanedioate (CAS: 127856-68-2) represents a versatile molecule with significant potential in both diagnostic and therapeutic applications. The recent studies demonstrate its growing importance in chemical biology and highlight the need for further research to fully exploit its capabilities in biomedical applications.